2-[4-(1-methyl-4-piperidinyl)-1-piperazinyl]pyrimidine

• IUPAC Name: 2-[4-(1-methylpiperidin-4-yl)piperazin-1-yl]pyrimidine
• InChI: InChI=1S/C14H23N5/c1-17-7-3-13(4-8-17)18-9-11-19(12-10-18)14-15-5-2-6-16-14/h2,5-6,13H,3-4,7-12H2,1H3
• InChI Key: HRFQKMIRSUISCK-UHFFFAOYSA-N
• Canonical SMILES: CN1CCC(CC1)N2CCN(CC2)C3=NC=CC=N3
• Molecular Formula: C14H23N5
• Molecular Weight: 261.37 g/mol

Description

2-[4-(1-methyl-4-piperidinyl)-1-piperazinyl]pyrimidine, also known as MPP, is a chemical compound that has been widely studied for its potential therapeutic applications. MPP belongs to a class of compounds known as pyrimidines, which are commonly found in many biological processes.

Mechanism of Action

The mechanism of action of 2-[4-(1-methyl-4-piperidinyl)-1-piperazinyl]pyrimidine involves its interaction with various neurotransmitter receptors in the brain. 2-[4-(1-methyl-4-piperidinyl)-1-piperazinyl]pyrimidine has been shown to act as a partial agonist at dopamine receptors, meaning that it can activate these receptors to a certain extent but not fully. This results in a modulatory effect on dopamine signaling, which is important for regulating mood, motivation, and reward.
Biochemical and Physiological Effects
2-[4-(1-methyl-4-piperidinyl)-1-piperazinyl]pyrimidine has been shown to have several biochemical and physiological effects in preclinical studies. It has been shown to increase dopamine and serotonin levels in the brain, which are important for regulating mood and behavior. 2-[4-(1-methyl-4-piperidinyl)-1-piperazinyl]pyrimidine has also been shown to improve cognitive function and reduce anxiety-like behavior in animal models.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-[4-(1-methyl-4-piperidinyl)-1-piperazinyl]pyrimidine in lab experiments is its high affinity for various neurotransmitter receptors. This makes it a useful tool for studying the effects of neurotransmitter signaling on behavior and physiology. However, one limitation of using 2-[4-(1-methyl-4-piperidinyl)-1-piperazinyl]pyrimidine is its potential for off-target effects, which can complicate data interpretation.

Future Directions

There are several future directions for research on 2-[4-(1-methyl-4-piperidinyl)-1-piperazinyl]pyrimidine. One area of interest is its potential for the treatment of neurological disorders such as depression and anxiety. Further studies are needed to determine the optimal dosage and treatment duration for these conditions. Another area of interest is the development of more selective 2-[4-(1-methyl-4-piperidinyl)-1-piperazinyl]pyrimidine analogs, which can reduce the potential for off-target effects and improve its therapeutic efficacy. Additionally, more studies are needed to understand the long-term effects of 2-[4-(1-methyl-4-piperidinyl)-1-piperazinyl]pyrimidine on brain function and behavior.

Synthesis Methods

The synthesis of 2-[4-(1-methyl-4-piperidinyl)-1-piperazinyl]pyrimidine involves several steps, starting with the reaction of 4-(1-methyl-4-piperidinyl) aniline with chloroacetyl chloride to form a chloroacetamide intermediate. The intermediate is then reacted with piperazine to form the desired product, 2-[4-(1-methyl-4-piperidinyl)-1-piperazinyl]pyrimidine. The synthesis of 2-[4-(1-methyl-4-piperidinyl)-1-piperazinyl]pyrimidine has been optimized to produce high yields and purity, making it suitable for various research applications.

Scientific Research Applications

2-[4-(1-methyl-4-piperidinyl)-1-piperazinyl]pyrimidine has been extensively studied for its potential therapeutic applications, particularly in the field of neuroscience. It has been shown to have an affinity for various neurotransmitter receptors, including dopamine, serotonin, and norepinephrine receptors. This makes 2-[4-(1-methyl-4-piperidinyl)-1-piperazinyl]pyrimidine a promising candidate for the treatment of various neurological disorders such as depression, anxiety, and schizophrenia.